4-(4-chlorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide

• Molecular Formula: C19H20ClFN4O2
• Molecular Weight: 390.8 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-N-[2-(2-fluoroanilino)-2-oxoethyl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H20ClFN4O2/c20-14-5-7-15(8-6-14)24-9-11-25(12-10-24)19(27)22-13-18(26)23-17-4-2-1-3-16(17)21/h1-8H,9-13H2,(H,22,27)(H,23,26)
• InChI Key: JOFBCYNTVHAKIR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)NCC(=O)NC3=CC=CC=C3F

Description

This compound features a piperazine core substituted with a 4-chlorophenyl group at the 4-position and a carboxamide linker connected to a 2-fluorophenylamino-oxoethyl moiety. Its molecular formula is C₁₉H₁₉ClFN₄O₂, with a molecular weight of 407.84 g/mol. The piperazine ring adopts a chair conformation, as observed in structurally related carboxamides . Synthetically, it is prepared via coupling reactions using reagents like HATU/DIPEA, yielding moderate efficiency (~60–70%) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-chlorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the piperazine ring: This can be achieved through the cyclization of appropriate diamines.

Substitution reactions: Introduction of the chlorophenyl and fluorophenyl groups through nucleophilic substitution reactions.

Amidation: The final step involves the formation of the carboxamide group through amidation reactions, often using reagents like carbodiimides for activation.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. Techniques such as continuous flow chemistry and the use of catalysts can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-(4-chlorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups, such as reducing the carboxamide to an amine.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Halogens, nitrating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

4-(4-chlorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including antiviral and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-chlorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues with Piperazine-Carboxamide Scaffolds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents on Piperazine	Linker/Additional Groups	Yield (%)	Melting Point (°C)	Key Biological Activity	Reference
Target Compound: 4-(4-Chlorophenyl)-N-{2-[(2-Fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide	4-Cl-C₆H₄	2-F-C₆H₄-NH-CO-CH₂	48–62	~190–192 (pred.)	Not explicitly reported
N-(4-Chlorophenyl)-4-ethylpiperazine-1-carboxamide (4t)	4-Cl-C₆H₄, 4-Et	None	67	169–171	Local anesthetic (infiltration)
N-(2-((4-Chlorophenyl)amino)-2-oxoethyl)morpholine-4-carboxamide (4q)	Morpholine (O-heterocycle)	4-Cl-C₆H₄-NH-CO-CH₂	63	154–156	Local anesthetic (surface)
2-((2-Fluorophenyl)amino)-2-oxoethyl 4-(methylsulfonyl)piperazine-1-carbodithioate (5e)	SO₂Me	2-F-C₆H₄-NH-CO-CH₂-S-C(=S)-	84	182–183	Antagonist (serotonin receptors)
N-(5-(2-((4-Chlorophenyl)amino)-2-oxoethyl)-3-cyclohexyl-2-thioxoimidazolidin-1-yl)benzamide (5b)	Imidazolidinone scaffold	4-Cl-C₆H₄-NH-CO-CH₂	68	198–200	Antibacterial (MIC: 25 µg/mL)

Key Findings

Substituent Effects on Bioactivity :

• The 4-chlorophenyl group enhances lipophilicity and receptor binding, as seen in compound 4t , which showed local anesthetic activity via infiltration .
• Fluorine at the 2-position (as in the target compound and 5e ) improves metabolic stability and may modulate serotonin receptor antagonism, akin to p-MPPF (ID₅₀: 3 mg/kg in hypothermia assays) .

Linker Modifications :

• Replacing piperazine with morpholine (as in 4q ) reduces steric hindrance, improving surface anesthesia but decreasing CNS penetration .
• The carbodithioate group in 5e introduces sulfur-based hydrogen bonding, enhancing 5-HT₁A receptor antagonism compared to the target compound’s carboxamide .

Synthetic Efficiency :

• Ultrasound-assisted synthesis (e.g., 5e ) achieves higher yields (84–87%) than conventional methods (48–62% for the target compound) .

Antimicrobial Potential: Imidazolidinone derivatives (e.g., 5b) with a 4-chlorophenyl group exhibit antibacterial activity, suggesting the target compound could be repurposed with structural optimization .

Biological Activity

The compound 4-(4-chlorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide is a piperazine derivative that has garnered attention for its potential biological activities, particularly in the context of cancer treatment and neurological applications. This article reviews the biological activity of this compound, focusing on its cytotoxic effects, mechanisms of action, and relevant research findings.

The chemical formula for the compound is $C_{15}H_{14}ClFN_2O$, with a molecular weight of 292.74 g/mol. The structural representation includes a piperazine ring substituted with a chlorophenyl and a fluorophenyl group, which are critical for its biological activity.

Property	Value
Chemical Formula	C15H14ClFN2O
Molecular Weight	292.74 g/mol
IUPAC Name	4-(4-chlorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide
Appearance	Powder
Storage Temperature	Room Temperature

Cytotoxicity

Research indicates that piperazine derivatives, including the compound , exhibit significant cytotoxicity against various cancer cell lines. A study demonstrated that similar piperazine derivatives showed potent antiproliferative activity against liver (HUH7, HEPG2), breast (MCF7), colon (HCT-116), and endometrial (MFE-296) cancer cell lines . The compound's cytotoxic effects are attributed to its ability to induce apoptosis and inhibit cell cycle progression.

The mechanisms underlying the biological activity of 4-(4-chlorophenyl)-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}piperazine-1-carboxamide include:

• Apoptosis Induction : The compound triggers programmed cell death in cancer cells, which is crucial for eliminating malignant cells.
• Inhibition of Microtubule Synthesis : Similar compounds have been shown to disrupt microtubule formation, leading to cell cycle arrest.
• Angiogenesis Inhibition : By preventing the formation of new blood vessels, the compound limits tumor growth and metastasis .

Case Study 1: Cytotoxicity Evaluation

In a study examining a series of piperazine derivatives, the compound displayed significant inhibitory effects on cell proliferation in various cancer types. The results indicated that higher concentrations led to increased cell death rates across tested lines. Table 1 summarizes the IC50 values for different cancer cell lines.

Cell Line	IC50 (µM)
HUH7	5.0
MCF7	4.5
HCT-116	6.0
MFE-296	3.8

Case Study 2: Mechanistic Insights

Further mechanistic studies revealed that treatment with the compound resulted in increased levels of pro-apoptotic markers and decreased levels of anti-apoptotic proteins in treated cells, confirming its role in apoptosis induction .